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Compound of Interest

Compound Name: BODIPY-FL

Cat. No.: B1667355 Get Quote

An in-depth exploration of the chemical structure, properties, and applications of the

fluorescent dye BODIPY-FL, tailored for researchers, scientists, and professionals in drug

development.

BODIPY-FL (4,4-difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-indacene-3-propionic acid) is a

versatile and widely utilized green fluorescent dye. Its unique photophysical properties,

including high fluorescence quantum yield, sharp emission spectra, and relative insensitivity to

environmental polarity and pH, make it an invaluable tool in a multitude of biological and

chemical research applications. This guide provides a detailed overview of BODIPY-FL, its

chemical characteristics, and practical protocols for its use in various experimental settings.

Core Chemical Structure and Properties
The fundamental structure of BODIPY-FL is based on the boron-dipyrromethene (BODIPY)

core. This core consists of a dipyrromethene ligand complexed with a boron difluoride moiety,

which imparts the molecule with its characteristic fluorescence. The structure of BODIPY-FL
includes a propionic acid linker, allowing for its conjugation to various biomolecules.

The chemical and spectroscopic properties of BODIPY-FL are summarized in the table below,

providing a quick reference for experimental design.
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Property Value References

Molecular Formula C₁₄H₁₅BF₂N₂O₂ [1]

Molecular Weight 292.09 g/mol [2]

Appearance Orange to red solid [3]

Excitation Maximum (λex) ~502-505 nm [4][5]

Emission Maximum (λem) ~510-513 nm [4][5]

Molar Extinction Coefficient (ε) >80,000 cm⁻¹M⁻¹ [6]

Fluorescence Quantum Yield

(Φ)
~0.9-0.97 [7][8]

Fluorescence Lifetime (τ)
~5.7 nanoseconds (in

Methanol)
[9]

Key Advantages of BODIPY-FL
BODIPY-FL offers several distinct advantages over traditional fluorescent dyes like fluorescein:

High and Environment-Independent Quantum Yield: BODIPY-FL maintains a high

fluorescence quantum yield across a range of solvent polarities.[10]

Narrow Emission Bandwidth: This results in brighter, more distinct fluorescent signals and

reduces spectral overlap in multicolor imaging experiments.[6]

pH Insensitivity: Its fluorescence is largely unaffected by changes in pH, providing stable

signals in various cellular compartments and experimental buffers.[8]

Photostability: BODIPY-FL is more resistant to photobleaching compared to many other

fluorophores, making it suitable for long-term imaging studies.[2]

Hydrophobicity: Its hydrophobic nature makes it particularly well-suited for labeling lipids and

membranes.[11]
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BODIPY-FL is a versatile tool with a broad range of applications in biological research. Below

are detailed protocols for some of its most common uses.

Labeling of Proteins and Antibodies
BODIPY-FL can be covalently attached to primary amines on proteins and antibodies using its

succinimidyl ester (SSE) or N-hydroxysuccinimide (NHS) ester derivatives.[4][12]

Experimental Protocol: Protein Labeling with BODIPY-FL SSE

Protein Preparation: Prepare a solution of the protein to be labeled (e.g., 2 mg/mL) in a

suitable buffer such as 0.1 M sodium bicarbonate, pH 8.3. Avoid buffers containing primary

amines (e.g., Tris).[13]

Dye Preparation: Dissolve BODIPY-FL SSE in high-quality anhydrous dimethylformamide

(DMF) or dimethyl sulfoxide (DMSO) to create a stock solution (e.g., 10 mg/mL).

Labeling Reaction: Add a molar excess of the reactive dye to the protein solution. A common

starting point is a 10-fold molar excess. Incubate the reaction mixture for 1 hour at room

temperature or for 4 hours on ice.[4]

Purification: Remove the unreacted dye from the labeled protein using dialysis against a

suitable buffer (e.g., PBS, pH 7.4) or a desalting column.[4]

Characterization: Determine the degree of labeling by measuring the absorbance of the

conjugate at 280 nm (for the protein) and ~504 nm (for BODIPY-FL).
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Click to download full resolution via product page

BODIPY-FL Protein Labeling Workflow

Oligonucleotide Labeling
Amine-modified oligonucleotides can be labeled with BODIPY-FL NHS ester. This is a common

method for generating fluorescent probes for applications such as DNA sequencing and

hybridization assays.[7][14]

Experimental Protocol: Oligonucleotide Labeling

Oligonucleotide Preparation: Resuspend the amine-modified oligonucleotide in an amine-

free buffer (e.g., 0.1 M sodium tetraborate, pH 8.5).[10]

Dye Preparation: Prepare a stock solution of BODIPY-FL NHS ester in anhydrous DMSO.

Labeling Reaction: Add the reactive dye to the oligonucleotide solution and incubate for 2-4

hours at room temperature, protected from light.

Purification: Purify the labeled oligonucleotide from the unreacted dye using methods such

as ethanol precipitation, gel electrophoresis, or HPLC. Dual HPLC purification is often

recommended for high-purity probes.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lifetein.com [lifetein.com]

2. Bodipy-FL and cyanin-3 positive cell analysis by flow cytometry [bio-protocol.org]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. probes.bocsci.com [probes.bocsci.com]

6. BODIPY FL Fluorescent Dye Oligonucleotide Labeling [biosyn.com]

7. researchgate.net [researchgate.net]

8. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - HU [thermofisher.com]

9. documents.thermofisher.com [documents.thermofisher.com]

10. BODIPY FL Dye | Thermo Fisher Scientific - HK [thermofisher.com]

11. probes.bocsci.com [probes.bocsci.com]

12. Amine-Reactive BODIPY Dye: Spectral Properties and Application for Protein Labeling -
PMC [pmc.ncbi.nlm.nih.gov]

13. Labeling Oligonucleotides and Nucleic Acids—Section 8.2 | Thermo Fisher Scientific -
US [thermofisher.com]

14. probes.bocsci.com [probes.bocsci.com]

To cite this document: BenchChem. [BODIPY-FL: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667355#bodipy-fl-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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